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Compound of Interest

Compound Name: Bananin

Cat. No.: B12415578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bananin is a synthetic compound characterized by a unique trioxa-adamantane core

conjugated to a pyridoxal (vitamin B6) derivative.[1][2] This guide provides a comprehensive

overview of Bananin, including its chemical identifiers, synthesis, and biological activity, with a

particular focus on its role as a potent inhibitor of the SARS Coronavirus (SCV) helicase.

Experimental data and protocols are detailed to support further research and development.

Chemical Identification
Identifier Value Source

IUPAC Name

3-[3-hydroxy-5-

(hydroxymethyl)-2-methyl-4-

pyridinyl]-2,4,10-

trioxatricyclo[3.3.1.13,7]decan

e-1,5,7-triol

PubChem[3]

CAS Number 665026-57-3 PubChem[3]

Molecular Formula C14H17NO8 PubChem[3]

Molecular Weight 327.29 g/mol PubChem[3]
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Synthesis
Bananin and its derivatives are synthesized through the reaction of phloroglucinol with

aromatic aldehydes.[1][4] The synthesis is typically catalyzed by hydrochloric acid or sodium

hydroxide in an aqueous solution. The formation of the highly symmetric trioxa-adamantane-

triol (TAT) cage system is the driving force for the synthesis.[1][4]

Biological Activity and Mechanism of Action
Bananin has demonstrated significant antiviral effects, particularly against the SARS

coronavirus.[1][4] It functions as a potent inhibitor of the SCV helicase, a crucial enzyme for

viral replication.

Inhibition of SARS-CoV Helicase
Bananin inhibits both the ATPase and helicase activities of the SCV helicase.[1][2] Mechanistic

studies have revealed that Bananin acts as a noncompetitive inhibitor with respect to both ATP

and nucleic acid.[1] This suggests that Bananin binds to a site on the helicase that is distinct

from the ATP and nucleic acid binding sites.[1]

The proposed mechanism of action involves Bananin binding to the SCV helicase, which in

turn inhibits its enzymatic functions essential for viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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